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Compound of Interest

Compound Name: Thiophosphoryl chloride

Cat. No.: B1216652 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a detailed overview of the thermochemical data for

thiophosphoryl chloride (PSCl₃), a key intermediate in the synthesis of various

organophosphorus compounds, including insecticides. This document compiles available

quantitative data, outlines experimental methodologies for its determination, and visualizes

relevant chemical pathways.

Core Thermochemical Data
Thiophosphoryl chloride is a colorless, fuming liquid at room temperature.[1][2] A summary of

its fundamental thermochemical and physical properties is presented below.

Physical Properties
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Property Value Source

Molecular Formula PSCl₃ [2]

Molar Mass 169.38 g·mol⁻¹ [2]

Melting Point -35 °C (238 K) [2][3]

Boiling Point 125 °C (398 K) [2][3]

Density 1.67 g/cm³ [2]

Thermochemical Data
The following tables summarize the key thermochemical data for thiophosphoryl chloride in

its gaseous state. Data for the liquid and solid states are less readily available in compiled

databases.

Standard Molar Properties (at 298.15 K)

Property Value Units Source

Standard Molar

Entropy (S°)
337.2 J·mol⁻¹·K⁻¹ [1]

Molar Heat Capacity

(Cp)
89.42 J·mol⁻¹·K⁻¹ [1]

Gas Phase Heat Capacity (Shomate Equation)

The heat capacity (Cp) of gaseous thiophosphoryl chloride can be calculated over a range of

temperatures (298-6000 K) using the Shomate equation.[4][5][6]

Cp° = A + Bt + Ct² + D*t³ + E/t²

where:

t = temperature (K) / 1000

Cp° = heat capacity (J/mol*K)
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The coefficients for thiophosphoryl chloride are:

Coefficient Value

A 105.4837

B 2.204760

C -0.594785

D 0.050616

E -1.480012

Experimental Protocols
The determination of thermochemical data for compounds like thiophosphoryl chloride relies

on precise experimental techniques. While specific detailed protocols for this compound are not

readily available in open literature, the following methodologies represent the standard

approaches for obtaining such data for inorganic compounds.

Calorimetry
Calorimetry is the primary method for measuring the heat changes associated with chemical

reactions, allowing for the determination of enthalpies of formation.

Combustion Calorimetry: This technique involves the complete combustion of a substance in

a bomb calorimeter. The heat released during the combustion is measured, and from this,

the standard enthalpy of formation can be calculated. For phosphorus compounds, the

products of combustion are typically phosphoric acid and other oxides, which requires

careful analysis of the final states.

Reaction Calorimetry: The enthalpy of a specific reaction involving the compound of interest

is measured. For instance, the heat of hydrolysis of thiophosphoryl chloride could be

measured. By knowing the enthalpies of formation of the other reactants and products, the

enthalpy of formation of thiophosphoryl chloride can be determined using Hess's Law.

Vapor Pressure Measurements
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Vapor pressure data as a function of temperature are crucial for determining the enthalpy of

vaporization.

Static or Dynamic Vapor Pressure Measurement: These methods involve measuring the

pressure of the vapor in equilibrium with the liquid or solid phase at different temperatures.

The data is often fitted to equations like the Antoine equation. The work of Daniel R. Stull in

1947 on the vapor pressure of pure substances is a foundational reference in this area.[4]

The enthalpy of vaporization can then be derived from the slope of the line in a plot of ln(P)

versus 1/T (the Clausius-Clapeyron equation).

Key Chemical Pathways
Thiophosphoryl chloride is a versatile reagent used in various synthetic pathways. The

following diagrams illustrate two key processes: its industrial synthesis and its use in the

synthesis of the insecticide parathion.

Synthesis of Thiophosphoryl Chloride

ProductPhosphorus Trichloride (PCl₃)

Thiophosphoryl Chloride (PSCl₃)

Sulfur (S)

Click to download full resolution via product page

Industrial synthesis of thiophosphoryl chloride.
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Synthesis of Parathion from Thiophosphoryl Chloride

Step 1: Esterification

Step 2: Condensation

Thiophosphoryl Chloride (PSCl₃)
Diethyl Dithiophosphoric
Chloride ((C₂H₅O)₂PSCl)

Ethanol (2 CH₃CH₂OH)

Parathion

2 HCl

Sodium 4-nitrophenolate NaCl

Click to download full resolution via product page

Two-step synthesis of the insecticide Parathion.

Conclusion
This guide provides a consolidated source of thermochemical data for thiophosphoryl
chloride, intended to be a valuable resource for professionals in research and development.

While comprehensive data for the gaseous phase is available, further experimental work is

needed to fully characterize the thermochemical properties of the liquid and solid phases. The

provided reaction pathways illustrate the significance of thiophosphoryl chloride as a

precursor in industrial and chemical synthesis.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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